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Compound of Interest

Compound Name: L-Leucic Acid-d3

Cat. No.: B15555514

Get Quote

Introduction

Metabolic reprogramming is a hallmark of cancer, with alterations in nutrient uptake and

utilization supporting malignant growth.[1] Branched-chain amino acids (BCAAs), including

leucine, play a critical role in cancer cell proliferation and survival, serving as building blocks for

proteins and sources of energy.[2] The catabolism of BCAAs is often dysregulated in various

cancers, making the enzymes in this pathway potential therapeutic targets. Stable isotope

tracing is a powerful technique to elucidate the dynamics of metabolic pathways in cancer cells.

[1][3] L-Leucic acid, a keto-acid analog of leucine, is a key metabolite in the BCAA catabolic

pathway. The use of deuterated L-Leucic Acid (L-Leucic Acid-d3) as a stable isotope tracer

allows for the precise tracking of leucine metabolism, offering insights into the activity of BCAA

aminotransferases (BCATs) and subsequent downstream pathways. These insights are

valuable for identifying metabolic vulnerabilities in cancer cells and for developing novel

therapeutic strategies.

Principle of Application

L-Leucic Acid-d3 is a non-radioactive, stable isotope-labeled metabolite. When introduced into

a biological system, such as cancer cell cultures or in vivo tumor models, its deuterium atoms
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(d3) act as a tracer. The labeled leucic acid is taken up by cells and participates in metabolic

reactions. By using mass spectrometry-based metabolomics, researchers can track the

incorporation of the deuterium label into downstream metabolites. This allows for the

measurement of metabolic flux through the BCAA catabolic pathway and can reveal how

cancer cells utilize leucine for energy production and biosynthesis. The detection of d3-labeled

intermediates provides quantitative information on the relative activity of specific enzymes and

pathways.

Applications in Cancer Research

Assessing BCAA Catabolism: Directly measures the flux through the initial steps of leucine

degradation, providing insights into the activity of BCAA aminotransferases (BCAT1 and

BCAT2), which are often dysregulated in cancer.

Investigating TCA Cycle Anaplerosis: Tracing the d3 label into intermediates of the

tricarboxylic acid (TCA) cycle can quantify the contribution of leucine to anaplerosis, the

replenishment of TCA cycle intermediates essential for biosynthesis and energy production.

Evaluating Therapeutic Responses: Can be used to assess the metabolic effects of drugs

targeting BCAA metabolism, providing a dynamic readout of target engagement and pathway

inhibition.

Identifying Metabolic Phenotypes: Helps to characterize the metabolic heterogeneity within

and between tumors, potentially identifying subpopulations of cancer cells with distinct

metabolic vulnerabilities.

Quantitative Data Summary
While specific quantitative data for L-Leucic Acid-d3 in cancer research is emerging, the

following table illustrates the expected data output from a stable isotope tracing experiment

using this compound. The values are hypothetical and serve to demonstrate how results would

be presented.
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Metabolite
Isotopologu
e

Mean
Fractional
Enrichment
(%)
(Control)

Mean
Fractional
Enrichment
(%)
(Treated)

Fold
Change

p-value

L-Leucic Acid M+3 95.2 ± 2.1 94.8 ± 2.5 0.99 >0.05

α-

Ketoisocapro

ate

M+3 45.7 ± 3.8 15.3 ± 2.1 0.33 <0.01

Acetyl-CoA M+2 12.1 ± 1.5 4.2 ± 0.8 0.35 <0.01

Citrate M+2 8.9 ± 1.1 3.1 ± 0.6 0.35 <0.01

Glutamate M+2 5.4 ± 0.7 1.8 ± 0.4 0.33 <0.01

Experimental Protocols

1. In Vitro Cell Culture Labeling

This protocol describes the use of L-Leucic Acid-d3 for stable isotope tracing in cultured

cancer cells.

Cell Seeding: Plate cancer cells at a desired density in standard culture medium and allow

them to adhere and grow for 24 hours.

Labeling Medium Preparation: Prepare fresh culture medium containing a specific

concentration of L-Leucic Acid-d3. The optimal concentration should be determined

empirically but typically ranges from 100 µM to 1 mM.

Isotope Labeling: Remove the standard culture medium and replace it with the L-Leucic
Acid-d3 labeling medium. Incubate the cells for a defined period (e.g., 4, 8, 12, or 24 hours)

to allow for the uptake and metabolism of the tracer.

Metabolite Extraction:
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Aspirate the labeling medium and wash the cells twice with ice-cold phosphate-buffered

saline (PBS).

Add a pre-chilled extraction solvent (e.g., 80% methanol) to the culture plate.

Scrape the cells and transfer the cell lysate to a microcentrifuge tube.

Vortex vigorously and incubate at -20°C for 30 minutes to precipitate proteins.

Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

Transfer the supernatant containing the metabolites to a new tube for analysis.

Sample Analysis: Analyze the extracted metabolites using liquid chromatography-mass

spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS) to determine the

isotopic enrichment in downstream metabolites.

2. In Vivo Tumor Labeling in Xenograft Models

This protocol outlines the administration of L-Leucic Acid-d3 to tumor-bearing mice.

Tracer Preparation: Dissolve L-Leucic Acid-d3 in a sterile, biocompatible vehicle such as

saline.

Tracer Administration: Administer the L-Leucic Acid-d3 solution to tumor-bearing mice via

intravenous (IV) injection or intraperitoneal (IP) injection. The dosage will depend on the

specific experimental design and should be optimized.

Tissue Collection: At a predetermined time point after tracer administration (e.g., 30, 60, or

120 minutes), euthanize the mouse and surgically resect the tumor and adjacent normal

tissue.

Metabolite Extraction:

Immediately freeze the collected tissues in liquid nitrogen to quench metabolism.

Homogenize the frozen tissue in a pre-chilled extraction solvent.
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Follow the protein precipitation and centrifugation steps as described in the in vitro

protocol.

Sample Analysis: Analyze the metabolite extracts by LC-MS or GC-MS to assess the

distribution and incorporation of the d3 label in the tumor and control tissues.

Visualizations
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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